Cas no 81104-39-4 (3-hydroxyphenylacetaldehyde)

• Product Name: 3-hydroxyphenylacetaldehyde
• CAS No: 81104-39-4
• MF: C₈H₈O₂
• MW: 136.147922515869
• CID: 2142393
• PubChem ID: 14995207
• Update Time: 2025-04-21

3-hydroxyphenylacetaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-hydroxyphenylacetaldehyde
• 2-(3-Hydroxyphenyl)acetaldehyde
• F91514
• SCHEMBL350297
• 3-hydroxylphenylacetaldehyde
• MHPBVODJMXUTCU-UHFFFAOYSA-N
• AKOS006316328
• EL-0713
• DB-294355
• 3,4-Hydroxyphenylacetaldehyd
• Benzeneacetaldehyde, 3-hydroxy-
• 81104-39-4

• Inchi： 1S/C8H8O2/c9-5-4-7-2-1-3-8(10)6-7/h1-3,5-6,10H,4H2
• InChI Key： MHPBVODJMXUTCU-UHFFFAOYSA-N
• SMILES： OC1=CC=CC(=C1)CC=O

Computed Properties

• Exact Mass: 136.052429494g/mol
• Monoisotopic Mass: 136.052429494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetaldehydes